2-ethyl-4H-pyrazolo[4,3-d]pyrimidin-7-one

• IUPAC Name: 2-ethyl-4H-pyrazolo[4,3-d]pyrimidin-7-one
• InChI: InChI=1S/C7H8N4O/c1-2-11-3-5-6(10-11)7(12)9-4-8-5/h3-4H,2H2,1H3,(H,8,9,12)
• InChI Key: GDSGVASFZSYZNU-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C2C(=N1)C(=O)N=CN2
• Molecular Formula: C7H8N4O
• Molecular Weight: 164.16 g/mol

Description

2-ethyl-4H-pyrazolo[4,3-d]pyrimidin-7-one is a chemical compound listed in the PubChem database It is known for its unique properties and potential applications in various fields of scientific research

Chemical Reactions Analysis

2-ethyl-4H-pyrazolo[4,3-d]pyrimidin-7-one undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions include strong oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific reaction conditions and the nature of the reagents used.

Scientific Research Applications

2-ethyl-4H-pyrazolo[4,3-d]pyrimidin-7-one has a wide range of scientific research applications. In chemistry, it is used as a reagent in organic synthesis and as a catalyst in various chemical reactions. In biology, it may be used in the study of biochemical pathways and molecular interactions. In medicine, this compound has potential applications in drug development and therapeutic interventions. In industry, it can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-ethyl-4H-pyrazolo[4,3-d]pyrimidin-7-one involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to certain receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways involved can vary depending on the specific application and context in which the compound is used.

Comparison with Similar Compounds

2-ethyl-4H-pyrazolo[4,3-d]pyrimidin-7-one can be compared with other similar compounds to highlight its uniqueness Similar compounds may include those with comparable chemical structures or functional groupsSome similar compounds include those listed in the PubChem database with similar 2-D and 3-D neighboring sets .